Cas no 130145-14-1 (Δ-9(11)-Fluorometholone Acetate)

• Product Name: Δ-9(11)-Fluorometholone Acetate
• CAS No: 130145-14-1
• MF: C₂₄H₃₀O₄
• MW: 382.492607593536
• CID: 154869
• PubChem ID: 3083144
• Update Time: 2025-06-07

Δ-9(11)-Fluorometholone Acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,9(11)-triene-3,20-dione,17-(acetyloxy)-6-methyl-, (6a)-
• 6-methyl-3,20-dioxo-1,4,9(11)-pregnatrien-17-acetate
• (6α)-6-Methyl-3,20-dioxopregna-1,4,9(11)-trien-17-yl acetate
• Δ-9(11)-FluoroMetholone Acetate
• (6α)-17-(Acetyloxy)-6-Methylpregna-1,4,9(11)-triene-3,20-dione
• 6-Methyl-3,20-dioxopregna-1,4,9(11)-trien-17-yl acetate
• (6.ALPHA.)-17-(ACETYLOXY)-6-METHYLPREGNA-1,4,9(11)-TRIENE-3,20-DIONE
• DTXSID00926610
• Pregna-1,4,9(11)-triene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6alpha)-
• 6-alpha-Methyl-3,20-oxo-1,4,9(11)-pregnatrien-17-alpha-yl acetate
• PX4J7G7S3Y
• (6alpha)-17-(Acetyloxy)-6-methylpregna-1,4,9(11)-triene-3,20-dione
• FLUOROMETHOLONE ACETATE, DELTA 9(11)
• UNII-PX4J7G7S3Y
• PREGNA-1,4,9(11)-TRIENE-3,20-DIONE, 17-(ACETYLOXY)-6-METHYL-, (6.ALPHA.)-
• Delta-9(11)-Fluorometholone Acetate
• 6-Mopta
• [(6S,8S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
• 130145-14-1
• Δ-9(11)-Fluorometholone Acetate

• Inchi： 1S/C24H30O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h6-7,9,13-14,18,20H,8,10-12H2,1-5H3/t14-,18+,20-,22+,23-,24-/m0/s1
• InChI Key： KPGPDUKVGHPALY-MTCINIRFSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 382.21400
• Monoisotopic Mass: 382.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 4.35130

Additional information on Δ-9(11)-Fluorometholone Acetate

Δ-9(11)-Fluorometholone Acetate (CAS No. 130145-14-1): An Overview of Its Structure, Properties, and Applications

Δ-9(11)-Fluorometholone Acetate (CAS No. 130145-14-1) is a synthetic corticosteroid derivative that has gained significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a fluorine atom at the C-9 position and an acetate ester at the C-21 position. These modifications enhance its biological activity and stability, making it a valuable candidate for various therapeutic applications.

The structure of Δ-9(11)-Fluorometholone Acetate is derived from the parent compound fluorometholone, a well-known glucocorticoid used in ophthalmology for treating inflammatory conditions of the eye. The introduction of the acetate ester group at the C-21 position significantly affects its pharmacokinetic properties, such as solubility and bioavailability. This modification also enhances its topical efficacy while reducing systemic side effects, making it an attractive option for local treatments.

Recent research has focused on the pharmacological properties of Δ-9(11)-Fluorometholone Acetate, particularly its anti-inflammatory and immunosuppressive effects. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has been found to modulate immune responses by suppressing T-cell activation and proliferation, which is crucial in managing autoimmune disorders and allergic reactions.

In terms of clinical applications, Δ-9(11)-Fluorometholone Acetate has shown promise in the treatment of various inflammatory conditions, including allergic conjunctivitis, uveitis, and other ocular inflammatory diseases. Its high potency and reduced systemic absorption make it particularly suitable for ophthalmic use, where minimizing systemic side effects is essential. Clinical trials have demonstrated its efficacy in reducing inflammation and improving visual acuity in patients with these conditions.

Moreover, Δ-9(11)-Fluorometholone Acetate has been investigated for its potential use in dermatological applications. Its topical application has been shown to effectively manage skin conditions such as eczema, psoriasis, and contact dermatitis. The compound's ability to penetrate the skin barrier efficiently while maintaining localized action makes it a valuable addition to the dermatologist's arsenal.

The safety profile of Δ-9(11)-Fluorometholone Acetate is another critical aspect that has been extensively studied. While corticosteroids are known for their potential side effects, such as skin atrophy and increased susceptibility to infections, Δ-9(11)-Fluorometholone Acetate has demonstrated a favorable safety profile when used topically or locally. This is attributed to its enhanced selectivity for glucocorticoid receptors and reduced systemic absorption.

From a chemical synthesis perspective, the production of Δ-9(11)-Fluorometholone Acetate involves several steps, including the introduction of the fluorine atom at the C-9 position and the esterification at the C-21 position. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical use.

In conclusion, Δ-9(11)-Fluorometholone Acetate (CAS No. 130145-14-1) represents a significant advancement in the field of corticosteroid research. Its unique structural features, potent anti-inflammatory properties, and favorable safety profile make it a promising candidate for various therapeutic applications, particularly in ophthalmology and dermatology. Ongoing research continues to explore new avenues for its use, further solidifying its importance in modern medicine.